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Compound of Interest

Compound Name: Thalicminine

Cat. No.: B107025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thiamine, also known as vitamin B1. It

covers its fundamental chemical properties, biological significance, and methods of synthesis

and analysis, tailored for professionals in research and drug development.

Core Chemical and Physical Properties
Thiamine is a water-soluble vitamin essential for human health.[1][2] Its structure consists of a

pyrimidine ring and a thiazole ring linked by a methylene bridge.[3]

Table 1: Molecular Identifiers and Formula for Thiamine

Identifier Value

Molecular Formula C₁₂H₁₇N₄OS⁺[4][5]

IUPAC Name
2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-

methyl-1,3-thiazol-3-ium-5-yl]ethanol[4][5]

CAS Number 59-43-8 (Thiamine cation)[4][5]

Molar Mass 265.36 g/mol [5]

Table 2: Physicochemical Properties of Thiamine
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Property Value

Melting Point 250 °C (decomposes)[1]

Water Solubility 1 g/mL[1]

Solubility in other solvents

Soluble in glycerol and propylene glycol; slightly

soluble in alcohol; practically insoluble in ether,

benzene, hexane, and chloroform.[1][4]

Appearance
White to almost white crystalline powder or

colorless crystals.[1]

Odor Slight, characteristic thiazole-like odor.[1][4]

Taste Bitter[4]

Stability
Stable in acidic solutions, but unstable in

alkaline solutions and when exposed to heat.[5]

Biological Significance and Signaling Pathways
Thiamine plays a crucial role as a coenzyme in several fundamental metabolic pathways.[6][7]

Its biologically active form is thiamine pyrophosphate (TPP), also known as thiamine

diphosphate (TDP).[3][8] TPP is a cofactor for enzymes involved in carbohydrate and amino

acid metabolism.[3][5]

Key metabolic processes involving thiamine pyrophosphate include:

Glycolysis and the Krebs Cycle: TPP is a coenzyme for pyruvate dehydrogenase and α-

ketoglutarate dehydrogenase, which are critical for cellular respiration and energy

production.[6][8]

Pentose Phosphate Pathway: TPP is a cofactor for transketolase, an enzyme that plays a

vital role in the synthesis of pentoses for nucleotides and NADPH for reductive biosynthesis.

[6]

Branched-Chain Amino Acid Metabolism: TPP is required for the activity of branched-chain

α-keto acid dehydrogenase.[5]
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Thiamine deficiency can lead to severe neurological and cardiovascular diseases such as

beriberi and Wernicke-Korsakoff syndrome.[8]

Below is a diagram illustrating the central role of Thiamine Pyrophosphate (TPP) in key

metabolic pathways.
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Role of Thiamine Pyrophosphate in Metabolism.

Experimental Protocols
A common method for the synthesis of thiamine hydrochloride involves the reaction of thiamine

sulfate with hydrochloric acid.[9]

Protocol:

Crystallization of Thiamine Sulfate: A saturated solution of thiamine sulfate is prepared by

reacting thiamine with hydrogen peroxide in water.[9] The solution is then cooled to induce

crystallization of thiamine sulfate.
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Reaction with Hydrochloric Acid: The obtained thiamine sulfate crystals are then reacted with

hydrochloric acid.

Purification: The resulting thiamine hydrochloride can be purified by recrystallization from a

solvent such as 95% ethanol.[1]

Another established synthesis route involves the quaternization of 5-(2-hydroxyethyl)-4-

methylthiazole with 4-amino-5-ethoxymethyl-2-methylpyrimidine.[6]

A natural fat-soluble thiamine derivative, allithiamine, has been isolated from sources like garlic

and red pepper seeds.[10]

Protocol for Isolation from Pepper Seeds:

Solid-Liquid Extraction: A solid-liquid extraction is performed on the pepper seeds using 96%

ethanol.[10]

Solid-Phase Extraction: The ethanolic extract is then subjected to solid-phase extraction

using a C18 cartridge to concentrate and purify the sample.[10]

Analysis and Verification: The structure of the isolated compound is verified using techniques

such as reverse-phase HPLC, HPLC-MS, MALDI-TOF MS, and NMR.[10]

Due to thiamine's high hydrophilicity, a specific protocol is required for the synthesis of a

molecularly imprinted polymer in an organic solvent.[11]

Protocol:

Ion-Pair Formation: Thiamine, being cationic, is complexed with an anionic species like

trimethylsilyl-propane sulfonate (TPS) to form an ion-pair.[11]

Phase Transfer: This ion-pair is then transferred to an apolar solvent such as chloroform.

Polymerization: A polymerization reaction is conducted in the chloroform to produce nano-

sized thiamine-imprinted polymer.[11]

Characterization: The resulting polymer is characterized using FT-IR, SEM, and Zeta

potential analysis.[11]
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Logical Workflow for Thiamine Analysis
The following diagram outlines a general workflow for the analysis of thiamine in a sample.

Sample Preparation
(e.g., Food, Biological Fluid)

Extraction of Thiamine
(e.g., Solid-Phase Extraction)

Derivatization (optional)
(e.g., Oxidation to Thiochrome)

Chromatographic Separation
(e.g., HPLC)

Detection
(e.g., Fluorescence, MS)

Data Analysis and Quantification
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General Workflow for Thiamine Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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